Cas no 2171489-75-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)phenylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)phenylcarbamoyl}butanoic acid
• CAS No: 2171489-75-9
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6419716
• PubChem ID: 165502793
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)phenylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)phenylcarbamoyl}butanoic acid
• 2171489-75-9
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[3-(methylsulfanyl)phenyl]carbamoyl}butanoic acid
• EN300-1481859

• Inchi： 1S/C27H26N2O5S/c1-35-18-8-6-7-17(15-18)28-26(32)24(13-14-25(30)31)29-27(33)34-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-12,15,23-24H,13-14,16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZWPQKCMQIDEDKN-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)phenylcarbamoyl}butanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)phenylcarbamoyl}butanoic acid (CAS No. 2171489-75-9)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)phenylcarbamoyl}butanoic acid (CAS No. 2171489-75-9) has garnered significant attention. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized drug discovery and biotechnology. Its unique structure, featuring both Fmoc and methylsulfanylphenyl moieties, makes it a versatile building block for designing peptide-based therapeutics and biomaterials.

The growing demand for custom peptide synthesis and targeted drug delivery systems has propelled research into specialized reagents like CAS 2171489-75-9. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents," highlighting the compound's relevance in modern biopharmaceutical development. Its carboxylic acid functionality enables efficient conjugation with amines, while the Fmoc group offers orthogonal protection—a critical feature for stepwise peptide assembly.

From an SEO perspective, trending queries such as "how to improve peptide yield" and "best Fmoc-protected building blocks" align perfectly with discussions about this compound. Analytical techniques like HPLC and mass spectrometry confirm its high purity (>95%), making it ideal for GMP-compliant manufacturing. The methylsulfanylphenyl segment introduces hydrophobic interactions, a property exploited in peptide self-assembly studies—a hot topic in nanomedicine research.

Recent publications emphasize its role in developing ADC (antibody-drug conjugates), where precise linker chemistry is paramount. The compound's butanoic acid spacer provides optimal length for payload attachment, addressing common search terms like "spacer arms in bioconjugation." Furthermore, its compatibility with automated synthesizers answers frequent industry questions about "scalable peptide production."

Environmental considerations are also addressed: the compound's low ecotoxicity (as per OECD guidelines) meets the rising demand for "green chemistry in pharma." Its stability under nitrogen atmosphere—another frequently searched condition—ensures safe storage. As AI-driven drug design accelerates, the precise physicochemical properties of CAS 2171489-75-9 make it a valuable dataset component for machine learning models predicting molecular interactions.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(methylsulfanyl)phenylcarbamoyl}butanoic acid represents a critical tool at the intersection of traditional organic chemistry and cutting-edge biotechnology. Its multifaceted applications—from cancer research to bioengineering—ensure its continued prominence in scientific literature and industrial workflows alike.